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Compound of Interest

Compound Name: 5-Bromo-2-methylthiazole

Cat. No.: B079511 Get Quote

An In-depth Technical Guide to 5-Bromo-2-methylthiazole

For researchers, scientists, and professionals in drug development, a precise understanding of

the fundamental physicochemical properties of chemical compounds is paramount. This

document provides a concise technical overview of 5-Bromo-2-methylthiazole, focusing on its

molecular formula and molecular weight.

Physicochemical Data Summary
The core identifying characteristics of 5-Bromo-2-methylthiazole are presented below. This

data is essential for stoichiometric calculations, analytical characterization, and integration into

chemical databases.

Property Value

Chemical Formula C4H4BrNS[1]

Molecular Weight 178.05 g/mol [2]

CAS Number 57268-16-3[2]

Logical Relationship of Molecular Properties
The relationship between the compound's name, its elemental composition (formula), and its

calculated mass (molecular weight) is a fundamental concept in chemistry. The following
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diagram illustrates this logical connection for 5-Bromo-2-methylthiazole.

Figure 1. Molecular Identity of 5-Bromo-2-methylthiazole
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Figure 1. Molecular Identity of 5-Bromo-2-methylthiazole

Disclaimer: This document is intended for informational purposes for a technical audience.

Experimental protocols should be developed and validated by qualified personnel in a

laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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